Cas no 1361497-50-8 (6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361497-50-8
• MF: C₁₄H₆Cl₃F₅
• MW: 375.548458576202
• CID: 4995691
• Update Time: 2025-06-29

6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5/c15-8-4-5-9(16)12(17)11(8)10-6(13(18)19)2-1-3-7(10)14(20,21)22/h1-5,13H
• InChI Key： OPIMLNGGBRLFFK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C(F)F)=CC=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 7.2
• Topological Polar Surface Area: 0

Additional information on 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl

Introduction to 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361497-50-8) and Its Emerging Applications in Chemical Biology and Medicine

The compound 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl, identified by the CAS number 1361497-50-8, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical research. Its unique structural features—comprising a biphenyl core substituted with difluoromethyl, trichloro, and trifluoromethyl groups—endow it with distinct electronic and steric properties that make it a valuable scaffold for developing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The presence of multiple halogen atoms, particularly chlorine and fluorine, in this molecule enhances its lipophilicity and metabolic stability, key attributes for improving pharmacokinetic profiles. Additionally, the difluoromethyl group is known to modulate enzyme interactions, often leading to increased binding affinity and selectivity. These characteristics have positioned 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl as a promising candidate for further exploration in therapeutic applications.

In the context of contemporary research, this compound has garnered attention for its potential role in addressing challenges related to drug resistance and bioavailability. Studies have demonstrated that halogenated biphenyls can exhibit inhibitory effects on various biological targets, including kinases and transcription factors. The structural rigidity provided by the biphenyl ring, combined with the electron-withdrawing nature of the substituents, allows for precise tuning of molecular interactions. This has opened avenues for designing molecules with enhanced efficacy against a range of diseases.

One particularly intriguing aspect of 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl is its potential application in modulating inflammatory pathways. Emerging research suggests that certain halogenated aromatic compounds can interfere with key enzymes involved in pro-inflammatory signaling cascades. By leveraging the unique electronic properties of this molecule, researchers aim to develop novel anti-inflammatory agents that could offer alternatives to existing therapies. The difluoromethyl group, in particular, has been shown to enhance binding affinity to target proteins, making it a valuable feature for drug optimization.

The synthesis of this compound involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The introduction of multiple halogen atoms requires careful control over reaction conditions to ensure high yield and purity. Recent methodologies have focused on greener approaches to halogenation, employing catalytic systems that minimize waste and improve sustainability. Such innovations are critical for advancing pharmaceutical development while adhering to environmental standards.

Another area where 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl shows promise is in the field of photomedicine. Fluorinated aromatic compounds can exhibit photophysical properties that make them suitable for applications such as photodynamic therapy or imaging probes. The extended conjugation system inherent in the biphenyl structure allows for efficient energy transfer processes, which can be harnessed for therapeutic or diagnostic purposes. Ongoing studies are exploring how modifications at the difluoromethyl and trifluoromethyl positions can further tailor these properties for specific applications.

The compound’s versatility also extends to material science applications beyond biological contexts. Its ability to form stable complexes with other molecules makes it a candidate for use in sensors or organic electronic materials. The interplay between electronic structure and function is being exploited to develop novel materials with tailored properties. This interdisciplinary approach underscores the broad utility of halogenated biphenyls in modern science.

Evaluation of 6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl in preclinical models has provided insights into its pharmacological profile. Initial studies indicate favorable solubility and bioavailability when formulated appropriately. Furthermore, its stability under physiological conditions suggests potential for oral administration or long-acting formulations. These attributes are crucial for translating laboratory findings into viable therapeutic options.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural analogs and derivatives. By systematically modifying substituents such as the difluoromethyl, trichloro, or trifluoromethyl groups, researchers aim to uncover new biological activities or enhance existing ones. Computational modeling techniques are being increasingly employed to predict how these modifications will influence molecular behavior before experimental validation.

In conclusion,6'-(Difluoromethyl)-2,3,6-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361497-50-8) stands as a testament to the innovative potential of fluorinated aromatic compounds in advancing chemical biology and medicine. Its unique structural features offer a rich foundation for developing novel therapeutics with improved efficacy and selectivity. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play an increasingly significant role in addressing global health challenges.